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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B2543851 Get Quote

Technical Support Center: DRI-C21045
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of DRI-C21045 in cell culture, with a

specific focus on troubleshooting common issues such as precipitation.

Frequently Asked Questions (FAQs)
Q1: What is DRI-C21045 and what is its mechanism of action?

A1: DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L

costimulatory protein-protein interaction (PPI).[1][2] It functions by directly binding to CD40L or

the CD40-CD40L complex interface in an allosteric manner.[3] This binding disrupts the

conformation required for a stable interaction with the CD40 receptor, thereby preventing

downstream signaling events.[3] The inhibition of this pathway is crucial as the interaction

between CD40L on T cells and CD40 on antigen-presenting cells (APCs) is essential for T cell-

dependent B cell proliferation, immunoglobulin class switching, and B-cell maturation.[4]
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Start:
Precipitation Observed

Is final DMSO
concentration >0.5%?

Are you using
stepwise dilution?

No
Action: Lower final DMSO
concentration if possible.
Check cell line tolerance.

Yes

Is stock concentration
≤10 mM?

Yes
Action: Implement stepwise

dilution protocol.

No

Action: Prepare a more
dilute stock solution

(e.g., 1-5 mM).

No

Resolved:
Solution is clear.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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